2-((2,5-dimethylbenzyl)thio)-1-methyl-5-phenyl-1H-imidazole

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-1-methyl-5-phenylimidazole
• InChI: InChI=1S/C19H20N2S/c1-14-9-10-15(2)17(11-14)13-22-19-20-12-18(21(19)3)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3
• InChI Key: NOICTESLEFUGCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC=C(N2C)C3=CC=CC=C3
• Molecular Formula: C19H20N2S
• Molecular Weight: 308.4 g/mol

Description

The compound “2-((2,5-dimethylbenzyl)thio)-1-methyl-5-phenyl-1H-imidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms. The molecule also contains a benzyl group and a phenyl group, which are both derived from benzene, and a thioether group, which is a functional group consisting of a sulfur atom and an alkyl or aryl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an imidazole ring suggests that the compound could potentially participate in hydrogen bonding and π-π stacking interactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents present. Imidazoles are generally reactive towards electrophiles due to the electron-rich nature of the nitrogen atoms in the imidazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of an imidazole ring could potentially make the compound more polar and increase its boiling point.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, and testing its safety.